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Compound of Interest

Compound Name: SARS-CoV-2-IN-55

Cat. No.: B12389868

Disclaimer: The following guidelines are provided for informational purposes for researchers,
scientists, and drug development professionals. A site-specific and activity-specific risk
assessment must be conducted before handling any potentially infectious materials. All
laboratory personnel must adhere to federal, state, and local regulations for biohazardous
waste disposal.[1] The designation "SARS-CoV-2-IN-55" is not publicly recognized; therefore,
this guidance addresses general safety protocols for handling SARS-CoV-2 and related
research materials.

This document provides essential safety and logistical information for handling materials
related to SARS-CoV-2 in a laboratory setting. It includes procedural guidance on personal
protective equipment, waste disposal, and emergency procedures to ensure the safety of
laboratory personnel and the surrounding environment.

Risk Assessment and Biosafety Levels

A thorough risk assessment is mandatory before any work with SARS-CoV-2 or related
materials.[2][3] The appropriate biosafety level (BSL) is determined by the nature of the work.

» Biosafety Level 3 (BSL-3): Recommended for work involving cultures of SARS-CoV-2 or any
procedures with a high potential for aerosol generation.[4][5]

» Biosafety Level 2 (BSL-2) with enhancements: May be appropriate for routine diagnostic
testing of specimens, provided that procedures with a high likelihood of generating aerosols
are performed in a certified Class Il Biological Safety Cabinet (BSC).
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Table 1: Biosafety Level Recommendations for SARS-CoV-2 Research

Recommended Biosafety

Type of Work Source
Level

Virus isolation and culture BSL-3

Procedures with high aerosol
BSL-3

generation potential

Routine diagnostic testing of

clinical specimens

BSL-2 with BSL-3 precautions

Work with inactivated SARS-

_ BSL-2
CoV-2 isolates
Work with SARS-CoV-2
_ BSL-2
genomic RNA
Quantitative synthetic RNA
BSL-1

from SARS-CoV-2

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The required PPE varies

based on the biosafety level.

Table 2: Recommended Personal Protective Equipment for Handling SARS-CoV-2
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PPE Component

BSL-2 with Enhancements

BSL-3

Gloves

Nitrile or latex gloves

Two pairs of nitrile or latex

gloves

Lab Coat

Disposable, solid-front, back-

closing gown

Solid-front, liquid-impermeable

gown or Tyvek suit

Eye/Face Protection

Safety glasses with side

shields or face shield

Safety goggles or full-face
shield

Respiratory Protection

N95 respirator (if aerosols are

possible)

N95 respirator or Powered Air-
Purifying Respirator (PAPR)

Footwear

Closed-toe shoes

Dedicated or disposable shoe

covers

Source:

Proper technique for putting on (donning) and taking off (doffing) PPE is crucial to prevent self-

contamination.
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Caption: Standard workflow for donning and doffing Personal Protective Equipment (PPE).

Operational Plan: Handling SARS-CoV-2 Materials

All work with infectious materials must be performed within a certified Class Il Biological Safety
Cabinet (BSC) to minimize the risk of aerosol exposure.

A common procedure in SARS-CoV-2 research is the inactivation of the virus for safer

downstream applications.
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Caption: General experimental workflow for the inactivation of SARS-CoV-2.

Disposal Plan: Management of Contaminated Waste

All waste generated from the handling of SARS-CoV-2 materials is considered biohazardous

and must be managed accordingly.

Proper segregation at the point of generation is critical for safe disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
SARS-CoV-2-Related Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389868#personal-protective-equipment-for-
handling-sars-cov-2-in-55]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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